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Compound of Interest

Compound Name: Isobutylsulfamoyl Chloride

Cat. No.: B1321835 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of reactive chemicals like isobutylsulfamoyl chloride is a critical component of

laboratory safety. This guide provides essential, immediate safety and logistical information for

the proper disposal of isobutylsulfamoyl chloride, ensuring the safety of personnel and

compliance with regulations.

I. Immediate Safety Precautions and Chemical
Properties
Isobutylsulfamoyl chloride is a corrosive and moisture-sensitive liquid that requires careful

handling.[1][2] Vapors may form explosive mixtures with air.[1] It is crucial to wear appropriate

personal protective equipment (PPE), including flame-retardant antistatic protective clothing,

gloves, and eye/face protection.[1][3] All operations should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[2][4]
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Property Value Source

Appearance Colorless liquid [5]

Molecular Formula C₄H₁₀ClNO₂S [5]

Molecular Weight 171.64 g/mol [5]

Boiling Point 91 - 93 °C (196 - 199 °F) [1]

Density 1.017 g/cm³ at 25 °C (77 °F) [1]

Hazards

Highly flammable liquid and

vapor, Causes severe skin

burns and eye damage,

Reacts with water.[1][4][6]

[1][4][6]

II. Step-by-Step Disposal Procedure
The primary method for the disposal of isobutylsulfamoyl chloride is through an approved

hazardous waste disposal facility.[1][2][4] Do not attempt to dispose of this chemical down the

drain or with general laboratory waste.

Step 1: Containment and Labeling

Ensure the isobutylsulfamoyl chloride waste is stored in its original or a compatible,

properly sealed container.[1]

The container must be clearly labeled with the chemical name "Isobutylsulfamoyl
Chloride" and appropriate hazard symbols (e.g., corrosive, flammable).

Step 2: Handling Small Spills

In the event of a small spill, first ensure the area is well-ventilated and all ignition sources are

removed.[1][7]

Contain the spill using an inert absorbent material such as sand, silica gel, or a universal

binder.[7] Do not use combustible materials like sawdust.
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Carefully collect the absorbed material using non-sparking tools and place it into a suitable,

closed container for disposal.[1][6]

Clean the affected area thoroughly.

Step 3: Storage Pending Disposal

Store the sealed waste container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and bases.[2]

The storage area should be designated for hazardous waste and have secondary

containment.

Store the container locked up.[1][2][4]

Step 4: Professional Disposal

Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for

isobutylsulfamoyl chloride.

Waste material must be disposed of in accordance with national and local regulations.[1]

III. Emergency Procedures
In case of accidental exposure, follow these first-aid measures immediately:

Inhalation: Move the person to fresh air and seek immediate medical attention.[1][4][6]

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty of

water for at least 15 minutes. Seek immediate medical attention.[1][2][6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[1][2][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1][2][4][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.sigmaaldrich.com/JP/en/sds/aldrich/139122?userType=undefined
https://www.tcichemicals.com/BE/en/sds/I0115_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6437803&productDescription=ISOBUTNESULFONYL+CLRIDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/aldrich/139122?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAH6437803&productDescription=ISOBUTNESULFONYL+CLRIDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAA89411~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2004:48:49~~Sulfuryl%20chloride~~
https://www.benchchem.com/product/b1321835?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/en/sds/aldrich/139122?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/139122?userType=undefined
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAA89411~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2004:48:49~~Sulfuryl%20chloride~~
https://www.tcichemicals.com/BE/en/sds/I0115_EU_6N.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/139122?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAH6437803&productDescription=ISOBUTNESULFONYL+CLRIDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/I0115_EU_6N.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/139122?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAH6437803&productDescription=ISOBUTNESULFONYL+CLRIDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/I0115_EU_6N.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/139122?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAH6437803&productDescription=ISOBUTNESULFONYL+CLRIDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAA89411~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2004:48:49~~Sulfuryl%20chloride~~
https://www.tcichemicals.com/BE/en/sds/I0115_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


IV. Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

isobutylsulfamoyl chloride.

Disposal Workflow for Isobutylsulfamoyl Chloride
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Step 2: 
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Corrosive & Flammable

Step 3: 
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Moisture Sensitive

Step 4: 
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Contact Licensed Vendor
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Maintain Records
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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